Cas no 61758-86-9 (Propanoic acid, 3-[(butylethylamino)sulfonyl]-)
61758-86-9 structure
Product Name:Propanoic acid, 3-[(butylethylamino)sulfonyl]-
CAS No:61758-86-9
MF:C9H19NO4S
MW:237.316461801529
CID:1629137
Update Time:2024-09-11
Propanoic acid, 3-[(butylethylamino)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[(butylethylamino)sulfonyl]-
-
- Inchi: 1S/C9H19NO4S/c1-3-5-7-10(4-2)15(13,14)8-6-9(11)12/h3-8H2,1-2H3,(H,11,12)
- InChI Key: ROJKBTMAEAUNKR-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCS(N(CCCC)CC)(=O)=O
Computed Properties
- Exact Mass: 237.10357
Experimental Properties
- Density: 1.186±0.06 g/cm3(Predicted)
- Boiling Point: 381.2±44.0 °C(Predicted)
- PSA: 74.68
- pka: 4.07±0.10(Predicted)
Propanoic acid, 3-[(butylethylamino)sulfonyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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